Cas no 1427012-90-5 (5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde)

• Product Name: 5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde
• CAS No: 1427012-90-5
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5218764
• Update Time: 2025-07-27

5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde

• Inchi： 1S/C15H19NO3/c1-12-5-6-14(13(9-12)10-17)19-11-15(18)16-7-3-2-4-8-16/h5-6,9-10H,2-4,7-8,11H2,1H3
• InChI Key： VUFPHWZHLVWUQZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C)=CC=C1OCC(=O)N1CCCCC1

Computed Properties

• Exact Mass: 261.136
• Monoisotopic Mass: 261.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde

Introduction to 5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde (CAS No. 1427012-90-5)

5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde, identified by the CAS number 1427012-90-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a benzaldehyde moiety combined with a piperidine ring and an ester functional group makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound’s structure is notable for its ability to interact with biological targets in a manner that could be exploited for medicinal purposes. Specifically, the benzaldehyde group is a well-known pharmacophore that can participate in various hydrogen bonding interactions, enhancing binding affinity to biological receptors. Meanwhile, the piperidine ring is frequently incorporated into drug molecules due to its ability to modulate pharmacokinetic properties and improve oral bioavailability. The ester group further adds to the compound’s synthetic flexibility, allowing for derivatization into more complex structures.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, piperidine derivatives have been extensively studied for their role in modulating central nervous system (CNS) activity, cardiovascular function, and anti-inflammatory responses. The specific arrangement of atoms in 5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds are often guided by computational methods and high-throughput screening techniques. These approaches enable researchers to rapidly evaluate the potential biological activity of novel molecules, reducing the time and cost associated with traditional trial-and-error methods. The structural features of 5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde, including its aromatic ring system and nitrogen-containing heterocycle, are particularly amenable to computational analysis.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The benzaldehyde and piperidine components of 5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde could potentially interact with kinase active sites, making it a valuable starting point for such inhibitor designs.

Additionally, the compound’s ester functionality provides a handle for further derivatization, allowing chemists to explore different analogs with tailored properties. For instance, hydrolysis of the ester group could yield a carboxylic acid derivative, which might exhibit different biological activities compared to the parent compound. Such modifications are essential for optimizing drug candidates and improving their pharmacological profiles.

The synthesis of 5-Methyl-2-(2-oxo-2-piperidin-1-yl-ethoxy)-benzaldehyde involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps typically include condensation reactions, nucleophilic substitutions, and cyclizations, all of which must be carried out under controlled conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In recent years, there has been growing interest in exploring natural product-inspired scaffolds for drug discovery. Many biologically active compounds isolated from plants and microorganisms share structural features with synthetic molecules like 5-Methyl-2-(2-oxyo-piperidin-l-l)-ethoxy)-benzaldehyde. By leveraging these natural templates, researchers can identify new lead compounds with unique pharmacological properties. The presence of both aromatic and heterocyclic components in this compound suggests that it might be inspired by such natural products.

The potential applications of this compound extend beyond kinase inhibition. It could also serve as a precursor for the development of antimicrobial agents or anti-inflammatory drugs. For example, modifications to the piperidine ring might enhance its ability to interact with bacterial enzymes or inflammatory pathways. Such applications would be particularly valuable in addressing emerging infectious diseases or chronic inflammatory conditions.

Evaluation of the biological activity of 5-Methyl-Z-(Z-oxo-Z-piperidin-l-l)-ethoxy)-benzaldehyde requires rigorous testing using both in vitro and in vivo models. In vitro assays can provide initial insights into its interactions with biological targets, while animal studies can assess its overall efficacy and safety profile. These studies are essential for determining whether the compound has sufficient potential to advance into clinical development.

The growing emphasis on sustainable chemistry has also influenced the synthesis of such compounds. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce environmental impact. This includes using renewable feedstocks, optimizing reaction conditions for energy efficiency, and employing catalytic methods that improve selectivity. The synthesis of 5-Methyl-Z-(Z-oxy-Z-piperidin-l-l)-ethoxy)-benzaldehyde could benefit from these approaches, ensuring that its production is both efficient and environmentally friendly.

In conclusion, 5-Methyl-Z-(Z-oxy-Z-piperidin-l-l)-ethoxy)-benzaldehyde (CAS No. 1427012-SO) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for further chemical modifications and biological evaluations. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic agents that address unmet medical needs.